Cas no 80411-71-8 (5-(4-Sulfophenyl)azo-4-naphthalenesulfonic Acid Disodium Salt)

5-(4-Sulfophenyl)azo-4-naphthalenesulfonic Acid Disodium Salt is a water-soluble azo dye intermediate characterized by its sulfonic acid functional groups, which enhance solubility and stability in aqueous solutions. The disodium salt form improves handling and compatibility in industrial applications. This compound is commonly utilized as a precursor in the synthesis of acid dyes, particularly for textiles, due to its strong chromophoric properties and ability to form vivid colors. Its dual sulfonate groups contribute to excellent affinity for polar substrates, ensuring even dye distribution. The product is also valued for its consistent purity and performance in analytical and research applications, where precise colorimetric results are required.
5-(4-Sulfophenyl)azo-4-naphthalenesulfonic Acid Disodium Salt structure
80411-71-8 structure
Product Name:5-(4-Sulfophenyl)azo-4-naphthalenesulfonic Acid Disodium Salt
CAS No:80411-71-8
MF:C16H13N2NaO6S2
MW:416.403992414474
CID:4736376
Update Time:2025-05-21

5-(4-Sulfophenyl)azo-4-naphthalenesulfonic Acid Disodium Salt Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenesulfonic acid, 5-[2-(4-sulfophenyl)diazenyl]-, sodium salt (1:2)
    • 5-[(4-Sulfophenyl)azo]-4-naphthalenesulfonic Acid Disodium Salt
    • 5-(4-Sulfophenyl)azo-4-naphthalenesulfonic Acid Disodium Salt
    • Inchi: 1S/C16H12N2O6S2.Na.H/c19-25(20,21)13-6-4-12(5-7-13)17-18-16-3-1-2-11-10-14(26(22,23)24)8-9-15(11)16;;/h1-10H,(H,19,20,21)(H,22,23,24);;/b18-17+;;
    • InChI Key: ZJHBUPJJMZQLEK-QIKYXUGXSA-N
    • SMILES: N(/C1=CC=CC2=CC(S(O)(=O)=O)=CC=C12)=N\C1C=CC(S(O)(=O)=O)=CC=1.[NaH]

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Additional information on 5-(4-Sulfophenyl)azo-4-naphthalenesulfonic Acid Disodium Salt

Introduction to 5-(4-Sulfophenyl)azo-4-naphthalenesulfonic Acid Disodium Salt (CAS No. 80411-71-8)

5-(4-Sulfophenyl)azo-4-naphthalenesulfonic Acid Disodium Salt, a compound with the chemical identifier CAS No. 80411-71-8, is a specialized sulfonate derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its azo and sulfonic acid functional groups, exhibits unique properties that make it valuable in various applications, particularly in the development of dyes, pharmaceuticals, and advanced materials.

The molecular structure of 5-(4-Sulfophenyl)azo-4-naphthalenesulfonic Acid Disodium Salt consists of a naphthalene core substituted with both a sulfonate group and an azo linkage. The presence of these functional groups imparts significant solubility in water and reactivity, making it a versatile intermediate in synthetic chemistry. The disodium salt form enhances its solubility and stability, facilitating its use in aqueous-based systems and formulations.

In recent years, the compound has been extensively studied for its potential applications in pharmaceuticals. Its ability to form stable complexes with metal ions has led to investigations into its role as a chelating agent. This property is particularly relevant in the development of targeted drug delivery systems, where precise control over metal ion interactions is crucial for therapeutic efficacy.

Moreover, 5-(4-Sulfophenyl)azo-4-naphthalenesulfonic Acid Disodium Salt has shown promise in the field of bioimaging. Researchers have leveraged its luminescent properties to develop probes for cellular imaging. The compound's ability to emit light upon excitation makes it an excellent candidate for real-time monitoring of biological processes, thereby enhancing our understanding of cellular mechanisms and disease progression.

The compound's utility extends beyond pharmaceuticals and bioimaging. It has been explored as a component in advanced materials, particularly in the development of conductive polymers and organic electronics. The sulfonate group provides excellent compatibility with polar solvents, while the azo linkage offers tunable electronic properties. These characteristics make it an attractive candidate for applications in flexible electronics and energy storage devices.

Recent advancements in synthetic methodologies have further expanded the potential applications of 5-(4-Sulfophenyl)azo-4-naphthalenesulfonic Acid Disodium Salt. Researchers have developed novel synthetic routes that improve yield and purity, making the compound more accessible for industrial and research purposes. These advancements are particularly significant in the context of green chemistry, where minimizing waste and reducing environmental impact are paramount.

The compound's role in drug discovery has also been highlighted by its use as a scaffold for novel therapeutic agents. By modifying its structure, scientists can generate libraries of compounds with diverse biological activities. This approach has led to the identification of potential lead compounds for treating various diseases, including cancer and inflammatory disorders.

In conclusion, 5-(4-Sulfophenyl)azo-4-naphthalenesulfonic Acid Disodium Salt (CAS No. 80411-71-8) is a multifunctional compound with broad applications across multiple disciplines. Its unique chemical properties make it invaluable in pharmaceuticals, bioimaging, advanced materials, and drug discovery. As research continues to uncover new uses for this compound, its significance is expected to grow further, driving innovation and progress in these fields.

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